Cas no 50741-83-8 (2-({[3-(3,4-dimethylphenyl)tricyclo[3.3.1.1~3,7~]dec-1-yl]carbonyl}amino)benzoic acid)

• Product name: 2-({[3-(3,4-dimethylphenyl)tricyclo[3.3.1.1~3,7~]dec-1-yl]carbonyl}amino)benzoic acid
• CAS No: 50741-83-8
• MF: C₂₆H₂₉NO₃
• MW: 403.51336
• CID: 1568939
• PubChem ID: 64360

2-({[3-(3,4-dimethylphenyl)tricyclo[3.3.1.1~3,7~]dec-1-yl]carbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[3-(3,4-dimethylphenyl)tricyclo[3.3.1.1~3,7~]dec-1-yl]carbonyl}amino)benzoic acid
• 2-[[3-(3,4-dimethylphenyl)adamantane-1-carbonyl]amino]benzoic acid
• 2-({[3-(3,4-Dimethylphenyl)adamantan-1-yl](hydroxy)methylidene}amino)benzoic acid
• N-(5-(3',4'-Xylyl)-3-adamantylcarbonyl)anthranilic acid
• N-(5-(3',4'-Xylyl)-3-adamantoyl)anthranilic acid
• DTXSID60964977
• Benzoic acid, 2-(((3-(3,4-dimethylphenyl)tricyclo(3.3.1.1(sup 3,7))dec-1-yl)carbonyl)amino)-
• 50741-83-8
• Anthranilic acid, N-(5-(3',4'-xylyl)-3-adamantylcarbonyl)-

• Inchi： InChI=1S/C26H29NO3/c1-16-7-8-20(9-17(16)2)25-11-18-10-19(12-25)14-26(13-18,15-25)24(30)27-22-6-4-3-5-21(22)23(28)29/h3-9,18-19H,10-15H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key： DTADCQZFUVPRNG-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C23CC4CC(C2)CC(C4)(C3)C(=O)NC5=CC=CC=C5C(=O)O)C

Computed Properties

• Exact Mass: 403.21487
• Monoisotopic Mass: 403.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 6

Experimental Properties

• PSA: 66.4